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A comprehensive guide for researchers and industry professionals on the comparative
performance of Pigment Yellow 155 and traditional chrome yellow pigments, supported by key
experimental data and methodologies.

In the ongoing effort to replace hazardous materials with safer and more robust alternatives,
Pigment Yellow 155 has emerged as a leading candidate to supersede traditional chrome
yellow pigments. This guide provides a detailed comparison of the performance characteristics
of Pigment Yellow 155 and chrome yellow, offering valuable insights for researchers,
scientists, and professionals in various fields, including coatings, plastics, and inks.

Chrome yellow, chemically lead(ll) chromate (PbCrOa), has been a widely used pigment for its
bright, opaque yellow shades.[1][2] However, its use has been increasingly restricted due to
significant health and environmental concerns, as it contains both lead, a toxic heavy metal,
and hexavalent chromium, a known carcinogen.[1][2] Furthermore, chrome yellow exhibits
notable drawbacks in terms of performance, including poor lightfastness and a tendency to
darken over time upon exposure to air and light.[1][2]

Pigment Yellow 155, a member of the disazo pigment class, offers a brilliant greenish-yellow
shade and presents a compelling alternative with significant advantages in performance,
stability, and safety.[3][4] This organic pigment is not only free of heavy metals but also
demonstrates superior lightfastness, thermal stability, and chemical resistance.[3][5]

Quantitative Performance Comparison
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The following tables summarize the key performance data for Pigment Yellow 155 and

Chrome Yellow, highlighting the superior properties of the modern organic pigment.

Table 1: General and Performance Properties

Property

Pigment Yellow 155

Chrome Yellow (Typical)

Chemical Type

Disazo

Lead(ll) Chromate

C.I. Name

Pigment Yellow 155

Pigment Yellow 34

Lightfastness (Blue Wool

Scale)

7-8 (Excellent)[5][6]

4-5 (Moderate to Good)[7]

Heat Resistance (in HDPE)

260-280 °C[4][5]

~140 °C (up to 220°C for
special grades)[7][8]

Weather Resistance (1-5

5 (Excellent)[5]

Scale)

3 (Fain)[8]

Acid Resistance (1-5 Scale)

5 (Excellent)[5][6]

3 (Fain)[7][8]

Alkali Resistance (1-5 Scale)

5 (Excellent)[5][6]

3 (Fain[7][8]

Toxicity

Free of heavy metals

Contains Lead and Hexavalent
Chromium[1][2]

Table 2: Application-Specific Data for Pigment Yellow 155

L. . Lightfastness (Full Migration

Application Heat Stability .
Shade) Resistance
Plastics (HDPE) 260 °C /5 min[4] 8[6] 5[9]
Plastics (Soft PVC) 180 °C[4] 7-8[9] 3[3]
Coatings (Baking
Excellent[4] 7[10] -
Enamel)
o Excellent soap &
Printing Inks Good[3] 7-8[9] )
cream resistance[4]
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Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
accurate and reproducible results.

Lightfastness Testing

Lightfastness is determined using the Blue Wool Scale in accordance with ISO 105-B02 and
ASTM D4303.[11][12][13]

e Principle: The pigment sample is exposed to a high-intensity artificial light source, typically a
Xenon arc lamp, which simulates the spectrum of natural sunlight.[14] Simultaneously, a set
of eight standardized blue wool textiles with known, differing lightfastness are also exposed.

e Procedure: One portion of the sample and the blue wool standards are shielded from the
light to act as a control. The exposure continues until a specified color change is observed in
the sample.

o Evaluation: The lightfastness is rated on a scale of 1 to 8 by comparing the degree of fading
of the pigment sample to that of the blue wool standards. A rating of 8 indicates the highest
lightfastness, meaning the color has not visibly changed, while a rating of 1 signifies very
poor lightfastness.[13]

Heat Stability Testing

The heat stability of pigments in plastics is evaluated based on standards such as DIN EN
12877-2.[15][16]

e Principle: This test determines the maximum temperature a pigment can withstand in a
specific polymer during processing without significant color change.

e Procedure: The pigment is incorporated into a polymer (e.g., High-Density Polyethylene -
HDPE) at a defined concentration. The colored polymer is then processed through an
injection molding machine at various temperatures, with a specific dwell time at each
temperature (e.g., 5 minutes).[15]

» Evaluation: The color of the molded plastic samples is measured using a spectrophotometer,
and the color difference (AEab) between the samples processed at different temperatures
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and a reference sample processed at a low temperature is calculated. The heat stability is
reported as the temperature at which the color change reaches a predefined limit (e.g., AEab
= 3).[15]

Chemical Resistance Testing

Chemical resistance is assessed by exposing the pigmented material to various chemical
agents.

o Principle: To evaluate the pigment's stability when in contact with acids, alkalis, and solvents.

e Procedure: A coated panel or a colored plastic sample is partially immersed in a specific
chemical solution (e.g., hydrochloric acid, sodium hydroxide) for a set period.

» Evaluation: The change in color of the exposed area is compared to the unexposed area and
rated on a scale of 1 to 5, where 5 represents no change (excellent resistance) and 1
indicates severe change.

Visualizations
Chemical Structure of Pigment Yellow 155

Caption: Chemical structure of Pigment Yellow 155.

Comparative Logic Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.additivesforpolymer.com/organic-pigment-testing/
https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Pigment Yellow 155

Excellent Lightfastness (7-8)‘ High Tinting Strength

Poor to Moderate Lightfastness (4-5)‘ Good Hiding Power

Chrome Yellow

Safety & Environment
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Click to download full resolution via product page

Caption: Key property comparison of Pigment Yellow 155 and Chrome Yellow.

Conclusion

The transition from chrome yellow to Pigment Yellow 155 is driven by both regulatory
pressures and a demand for higher-performing materials. The data clearly indicates that
Pigment Yellow 155 is not merely a safer alternative but a technologically superior pigment. Its
excellent lightfastness, high heat stability, and robust chemical resistance make it suitable for a
wide range of demanding applications where color durability is critical. For researchers and
product developers, Pigment Yellow 155 offers a reliable, high-performance, and sustainable
solution for achieving vibrant and long-lasting yellow shades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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